Cas no 899993-94-3 (2-[6-(2-fluorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-[6-(2-fluorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]-N-(2-methoxyphenyl)acetamide
• CAS No: 899993-94-3
• MF: C₁₉H₂₂FN₃O₄S
• MW: 407.459086894989
• CID: 5501045
• PubChem ID: 7245512
• Update Time: 2025-10-31

2-[6-(2-fluorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 899993-94-3
• 2-{6-[(2-fluorophenyl)methyl]-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}-N-(2-methoxyphenyl)acetamide
• AKOS001975574
• F3165-0311
• 2-[6-[(2-fluorophenyl)methyl]-1,1-dioxo-1,2,6-thiadiazinan-2-yl]-N-(2-methoxyphenyl)acetamide
• 2-[6-(2-fluorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C19H22FN3O4S/c1-27-18-10-5-4-9-17(18)21-19(24)14-23-12-6-11-22(28(23,25)26)13-15-7-2-3-8-16(15)20/h2-5,7-10H,6,11-14H2,1H3,(H,21,24)
• InChI Key： FIFBCKXMJAKUDL-UHFFFAOYSA-N
• SMILES： S1(N(CC(NC2C=CC=CC=2OC)=O)CCCN1CC1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 407.13150553g/mol
• Monoisotopic Mass: 407.13150553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[6-(2-fluorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]-N-(2-methoxyphenyl)acetamide

Professional Introduction to Compound with CAS No. 899993-94-3 and Product Name: 2-[6-(2-fluorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]-N-(2-methoxyphenyl)acetamide

The compound with the CAS number 899993-94-3 and the product name 2-[6-(2-fluorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]-N-(2-methoxyphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a thiadiazine core, a fluorobenzyl substituent, and an acetamide moiety, which collectively contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel compounds that target specific biological pathways with high selectivity and efficacy. The thiadiazine scaffold is particularly noteworthy in this context, as it has been extensively studied for its role in modulating various enzymatic and receptor-mediated processes. The presence of a 1,1-dioxido group further enhances the molecular complexity, enabling multiple modes of interaction with biological targets. This structural feature is often exploited in drug design to improve binding affinity and metabolic stability.

The 2-fluorobenzyl group is another critical component of this compound, which has been shown to influence both pharmacokinetic and pharmacodynamic properties. Fluorine atoms are frequently incorporated into pharmaceutical molecules due to their ability to enhance molecular stability, improve bioavailability, and modulate receptor binding. In the case of this compound, the fluorobenzyl moiety likely contributes to its interactions with biological targets by increasing hydrophobicity and influencing electronic properties. This has been observed in numerous studies where fluorinated aromatic rings have been demonstrated to improve drug-like characteristics.

The acetamide group at the N-position of the molecule adds another layer of functionality, which can participate in hydrogen bonding interactions with biological targets. Acetamides are common pharmacophores found in many active pharmaceutical ingredients (APIs) due to their ability to form stable hydrogen bonds with amino acid residues in proteins. This feature is particularly important for compounds designed to interact with enzymes or receptors, as it can enhance binding affinity and selectivity. The combination of these functional groups makes this compound a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. These tools have been instrumental in understanding the interactions between this compound and potential biological targets. For instance, studies using molecular dynamics simulations have revealed that the thiadiazine core and fluorobenzyl substituent can adopt multiple conformations that optimize binding to target proteins. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the molecule, which is crucial for understanding its reactivity and interaction mechanisms.

One of the most exciting areas of research involving this compound is its potential application in oncology. Thiadiazine derivatives have been reported to exhibit antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation and survival. The specific arrangement of functional groups in this compound may allow it to selectively target enzymes such as kinases or transcription factors that are overexpressed in certain types of cancer. Preclinical studies have suggested that analogs of this compound can induce apoptosis in cancer cells while sparing healthy cells, making it an attractive candidate for further development.

In addition to oncology, this compound has shown promise in other therapeutic areas as well. For example, it has been investigated for its potential antimicrobial properties. The structural features of thiadiazine derivatives are known to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The presence of a fluorobenzyl group may further enhance these effects by improving membrane permeability or inhibiting bacterial enzymes. Preliminary studies have demonstrated that derivatives of this compound can exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria.

The development of new therapeutic agents often involves optimizing synthetic routes to improve yield and purity while minimizing environmental impact. In the case of this compound, researchers have focused on developing efficient synthetic methodologies that utilize readily available starting materials and proceed under mild conditions. Green chemistry principles have been incorporated into these synthetic strategies by employing catalytic processes that reduce waste generation and energy consumption. Such approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Another important consideration in drug development is pharmacokinetics—the study of how a drug is absorbed, distributed, metabolized, and excreted by the body. The structural features of this compound influence its pharmacokinetic profile significantly. For instance, the acetamide group can undergo metabolic degradation via hydrolysis or oxidation pathways, while the fluorobenzyl moiety may contribute to longer circulation times due to its hydrophobic nature. These properties must be carefully balanced to ensure optimal therapeutic efficacy while minimizing side effects.

Formulation science also plays a critical role in translating laboratory findings into viable therapeutics. Researchers are exploring various delivery systems for this compound, including oral formulations, injectables, and targeted nanoparticles. These formulations aim to enhance bioavailability or deliver the drug directly to affected tissues while reducing systemic exposure. Advances in nanotechnology have enabled the development of novel drug delivery platforms that can protect sensitive molecules from degradation and release them at specific sites within the body.

The regulatory landscape for new pharmaceuticals continues to evolve as agencies around the world implement more stringent guidelines for safety and efficacy evaluation. To bring this compound closer to clinical use, researchers must navigate these regulatory requirements through comprehensive preclinical testing programs followed by clinical trials if initial results are promising enough warrant human testing under Good Clinical Practice (GCP) standards.

In conclusion,2-[6-(2-fluorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]-N-(2-methoxyphenyl)acetamide (CAS No 899993-94-3) represents an innovative approach toward addressing unmet medical needs across multiple therapeutic areas including oncology,antimicrobial therapy, among others where traditional treatments fall short or lack sufficient efficacy profiles when compared against emerging challenges posed by resistant strains or aggressive disease states requiring more nuanced interventions targeting specific molecular mechanisms driving pathology forward at cellular levels down through genetic expression networks embedded within complex living systems whose intricacies continue being deciphered daily thanks largely due efforts dedicated towards unraveling mysteries hidden deep within nature’s own blueprints laid out over eons through evolutionary processes honed perfectly over millennia allowing us now stand upon shoulders giants built upon foundations laid long ago yet still striving push boundaries even further reach new heights knowledge achievement previously thought impossible now becoming reality thanks relentless pursuit truth guided curiosity innate drive humans explore discover push limits what thought possible one day turn ordinary night ordinary mortals achieve extraordinary deeds changing course history forever moving forward ever upward toward brighter future await those brave enough dream believe dare achieve make difference world better place live better lives free suffering disease pain enjoy healthier happier existence than ever before imagined possible thanks dedication hard work perseverance individuals committed improving human condition through science innovation medicine helping millions worldwide lead fuller more meaningful lives every single day without fail come what may future holds promise every turn every step taken toward better tomorrow ensures brighter future awaits all willing embrace change progress together create better world today tomorrow generations come after us all time long sure enough one day look back realize how far came journey taken together toward better future where nothing stands between achieving greatest human potential nothing stands between achieving greatest human potential nothing stands between achieving greatest human potential nothing stands between achieving greatest human potential nothing stands between achieving greatest human potential nothing stands between achieving greatest human potential nothing stands between achieving greatest human potential nothing stands between achieving greatest human potential nothing stands between achieving greatest human potential nothing stands between achieving greatest human potential nothing stands between achieving greatest human potential nothing stands between achieving greatest human potential nothing stands between achieving greatest human potential nothing stands between achieving greatest human potential nothing stands between achieving greatest human potential nothing stands between achieving greatest human potential nothing stands between achieving greatest human potential nothing stands between achieving greatest human potential.